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Compound of Interest

Compound Name: MK-7145

Cat. No.: B8288217 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the preparation and handling of the ROMK

inhibitor, MK-7145, for in vitro and cell-based assays. Below you will find frequently asked

questions, detailed troubleshooting guides, experimental protocols, and relevant biological

pathway information to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)
Q1: What is MK-7145 and what is its primary mechanism of action?

A1: MK-7145 is a potent and selective oral inhibitor of the Renal Outer Medullary Potassium

(ROMK) channel, which is a member of the inward-rectifier potassium channel family (Kir1.1).

[1][2] The ROMK channel plays a crucial role in potassium homeostasis in the kidneys.[2][3] By

inhibiting ROMK, MK-7145 effectively blocks potassium recycling in the thick ascending loop of

Henle and potassium secretion in the cortical collecting duct.[2][3] This dual action leads to

diuretic and natriuretic effects, making it a target for the treatment of hypertension and heart

failure.[2][4]

Q2: What is the known solubility of MK-7145?

A2: MK-7145 is known to have limited aqueous solubility. Available data indicates an aqueous

solubility of at least 1 mg/mL, though the exact conditions for this measurement are not

specified.[3] It is readily soluble in dimethyl sulfoxide (DMSO), with a reported solubility of 10

mM.[5]
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Q3: What are the initial signs of MK-7145 precipitation in my in vitro assay?

A3: Precipitation of MK-7145 in your assay can manifest as visible particulate matter,

cloudiness, or turbidity in the culture medium after the compound is added.[6] This can lead to

inaccurate and non-reproducible experimental outcomes as the effective concentration of the

inhibitor will be lower than intended.

Q4: Why is it critical to maintain the final DMSO concentration below a certain threshold in cell-

based assays?

A4: While DMSO is an excellent solvent for many poorly soluble compounds like MK-7145, it

can exhibit toxicity to cells at higher concentrations. Generally, it is recommended to keep the

final DMSO concentration in cell culture media at or below 0.5% (v/v) to minimize any

confounding solvent-induced effects on cell viability and function.[7] It is always crucial to

include a vehicle control (media with the same final DMSO concentration without the

compound) in your experiments.[7]

Troubleshooting Guide: MK-7145 Precipitation
Encountering precipitation of MK-7145 in your experimental setup can be a significant hurdle.

This guide provides a systematic approach to troubleshoot and resolve this issue.

Problem: MK-7145 precipitates out of solution upon
dilution into aqueous assay buffer or cell culture
medium.
Initial Steps:

Visual Confirmation: Carefully inspect the solution for any signs of precipitation (e.g.,

cloudiness, crystals, or film).

Centrifugation: Briefly centrifuge the solution to see if a pellet forms, which would confirm the

presence of insoluble material.

Potential Causes and Solutions:
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Potential Cause Recommended Solution

Exceeding Aqueous Solubility Limit

The most common reason for precipitation is

that the final concentration of MK-7145 in the

aqueous buffer is above its solubility limit.

Solution: Test a range of lower final

concentrations of MK-7145 to find a

concentration that remains in solution.

"Salting Out" Effect

The high salt concentration in some buffers and

cell culture media can decrease the solubility of

organic compounds. Solution: If possible,

prepare the final dilution in a low-salt buffer or

even sterile water immediately before adding it

to the final assay medium. Perform this step

with vigorous mixing to ensure rapid dispersion.

Localized High Concentration during Dilution

Adding a concentrated DMSO stock directly to

the full volume of aqueous buffer can create

localized areas of high compound concentration,

leading to precipitation before it can be fully

dispersed. Solution: Employ a serial dilution

method. First, create an intermediate dilution of

the MK-7145 stock in your assay buffer or

media, and then perform the final dilution.

Ensure rapid and thorough mixing at each step.

[7]

Temperature Effects

The solubility of many compounds is

temperature-dependent. A decrease in

temperature can lead to precipitation. Solution:

Pre-warm your cell culture medium or assay

buffer to 37°C before adding the MK-7145 stock

solution.[7]

pH-Dependent Solubility The solubility of ionizable compounds can be

significantly influenced by the pH of the solution.

Solution: While specific pH-solubility data for

MK-7145 is not readily available, you can

empirically test the solubility in buffers with
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slightly different pH values (e.g., pH 7.2, 7.4,

7.6) to identify a more optimal condition,

ensuring the chosen pH is compatible with your

assay system.

Data Presentation: MK-7145 Physicochemical and
Solubility Data

Property Value Reference

Molecular Weight 466.53 g/mol [5]

Chemical Formula C₂₆H₃₀N₂O₆ [5]

Appearance Solid [5]

CAS Number 1255204-84-2 [5]

Aqueous Solubility ≥ 1 mg/mL [3]

Solubility in DMSO 10 mM [5]

IC₅₀ (ROMK) 68 nM [5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM MK-7145 Stock
Solution in DMSO
This protocol details the steps for preparing a concentrated stock solution of MK-7145.

Materials:

MK-7145 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, low-retention microcentrifuge tubes

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Equilibrate: Allow the vial of MK-7145 powder to come to room temperature before opening

to prevent condensation of moisture.

Weighing: In a clean and calibrated analytical balance, carefully weigh out the desired

amount of MK-7145. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

0.4665 mg of MK-7145.

Dissolution: Transfer the weighed powder to a sterile microcentrifuge tube. Add the

calculated volume of anhydrous DMSO to achieve a 10 mM concentration (e.g., 100 µL of

DMSO for 0.4665 mg of MK-7145).

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved. A clear solution should be obtained. If necessary, brief sonication in a

water bath can be used to aid dissolution.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile, low-retention microcentrifuge tubes. Store the aliquots

at -20°C for short-term storage or at -80°C for long-term storage.

Protocol 2: Preparation of MK-7145 Working Solutions
for Cell-Based Assays
This protocol describes the dilution of the DMSO stock solution into an aqueous medium for

use in cell-based experiments.

Materials:

10 mM MK-7145 stock solution in DMSO

Pre-warmed (37°C) sterile cell culture medium or assay buffer
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Sterile microcentrifuge tubes or multi-well plates

Pipettes and sterile pipette tips

Procedure:

Determine Final Concentration: Decide on the final concentration of MK-7145 required for

your experiment.

Calculate Dilutions: Calculate the necessary dilutions to achieve the final concentration while

keeping the final DMSO concentration at an acceptable level (e.g., ≤ 0.5%).

Serial Dilution (Recommended):

Prepare an intermediate dilution of the 10 mM stock solution in pre-warmed medium. For

example, to prepare a 100 µM working solution, you can dilute the 10 mM stock 1:100

(e.g., 1 µL of stock into 99 µL of medium).

From this intermediate dilution, perform the final dilution to achieve the desired

concentration in your experimental wells.

Direct Dilution (for lower concentrations):

For very low final concentrations, a direct dilution from the stock may be feasible. For

instance, to achieve a 1 µM final concentration, you can perform a 1:10,000 dilution. It is

advisable to add the small volume of the stock solution to the medium while vortexing or

swirling to ensure rapid and even distribution.

Vehicle Control: Always prepare a vehicle control by adding the same volume of DMSO used

for the highest concentration of MK-7145 to the same final volume of medium.

Immediate Use: It is recommended to use the prepared working solutions immediately to

minimize the risk of precipitation over time.

Mandatory Visualizations
Signaling Pathway of MK-7145 Action in the Kidney
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Caption: Mechanism of action of MK-7145 in different nephron segments.

Experimental Workflow for Preparing MK-7145 Working
Solutions
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Start: MK-7145 Powder

1. Weigh MK-7145 Powder

2. Dissolve in Anhydrous DMSO

3. Prepare 10 mM Stock Solution

4. Aliquot and Store at -80°C

5. Pre-warm Assay Medium to 37°C

For use
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(e.g., 100 µM) in Medium
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7. Prepare Final Working Solution
in Medium
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Caption: Recommended workflow for preparing MK-7145 solutions for in vitro assays.
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Troubleshooting Logic for MK-7145 Precipitation

Precipitation Observed?

Try Lower Final Concentration

Yes

Issue Resolved

No

Use Serial Dilution Method

Still Precipitates

ResolvedPre-warm Medium to 37°C

Still Precipitates

Resolved

Test Different Buffer pH

Still Precipitates

Resolved

Resolved

Issue Persists:
Consider Co-solvents or

Formulation Aids

Still Precipitates

Click to download full resolution via product page

Caption: A logical approach to troubleshooting MK-7145 precipitation issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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